2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H15N3O2S/c1-12-6-8-13(9-7-12)22-16(23)10-25-19-18-17(20-11-21-19)14-4-2-3-5-15(14)24-18/h2-9,11H,10H2,1H3,(H,22,23)
• InChI Key: ZTNQFDDKRCQVEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=NC3=C2OC4=CC=CC=C43
• Molecular Formula: C19H15N3O2S
• Molecular Weight: 349.4 g/mol

Description

2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(4-methylphenyl)acetamide, commonly known as BFPAA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Medicinal Chemistry and Pharmacology

Compounds with benzofuro[3,2-d]pyrimidin and sulfanyl acetamide motifs have been explored for their pharmacological potentials, especially in the realms of sedative hypnotics, anticancer agents, and analgesics. For example, derivatives similar to the structure mentioned have been investigated for their sedative-hypnotic properties in treating insomnia, showcasing the role of such compounds in modulating neurotransmitter systems (Heydorn, 2000). Additionally, benzimidazole derivatives, sharing a structural resemblance, have been studied for their anticarcinogenic properties, highlighting the potential of such compounds in cancer treatment research (Ali et al., 2018).

Environmental Sciences

In environmental sciences, the degradation products and metabolic pathways of acetamide derivatives, like acetaminophen, have been extensively studied to understand their environmental fate and toxicological impacts (Vo et al., 2019). These studies contribute to the development of removal strategies and assessment of environmental risks associated with pharmaceutical micropollutants.

Optoelectronic Materials

The exploration of pyrimidine and quinazoline derivatives in the development of optoelectronic materials signifies another application area (Lipunova et al., 2018). The incorporation of such motifs into π-extended conjugated systems has been shown to enhance the electroluminescent properties of materials for use in organic light-emitting diodes (OLEDs) and other electronic devices.